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Compound of Interest

Compound Name:
(S)-3-(tert-Butylamino)propane-

1,2-diol

Cat. No.: B045334 Get Quote

An In-depth Technical Guide to the Safety and Handling of (S)-3-(tert-Butylamino)propane-
1,2-diol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (S)-3-(tert-
Butylamino)propane-1,2-diol (CAS RN: 30315-46-9), a chiral building block essential in the

synthesis of various pharmaceutical agents, including beta-blockers.[1] Adherence to these

guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties
(S)-3-(tert-Butylamino)propane-1,2-diol is a white to light yellow crystalline solid.[1][2] It is

soluble in water and alcohol.[1] A summary of its key physical and chemical properties is

presented in Table 1.

Table 1: Physical and Chemical Properties of (S)-3-(tert-Butylamino)propane-1,2-diol
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Property Value

Molecular Formula C₇H₁₇NO₂

Molecular Weight 147.22 g/mol [1]

Appearance White to light yellow crystalline solid[1][2]

Melting Point 85-91 °C[1]

Boiling Point 262.4 ± 25.0 °C at 760 mmHg

Density 1.0 ± 0.1 g/cm³

Solubility Soluble in water and alcohol[1]

Flash Point 109.1 ± 13.7 °C

Hazard Identification and GHS Classification
The hazard classification for (S)-3-(tert-Butylamino)propane-1,2-diol varies across different

suppliers and databases. While some sources indicate that it is not a hazardous substance,

others suggest potential for irritation.[3][4] It is prudent to handle this compound with care,

assuming it may present mild hazards.

Table 2: GHS Hazard Information

Hazard Class Hazard Statement

Skin Corrosion/Irritation
H315: Causes skin irritation (Reported by a

minority of notifiers)[3]

Serious Eye Damage/Eye Irritation
H319: Causes serious eye irritation (Reported

by a minority of notifiers)[3]

Specific Target Organ Toxicity (Single Exposure)
H335: May cause respiratory irritation (Reported

by a minority of notifiers)[3]

Due to the conflicting classifications, it is recommended to handle this chemical as a potential

irritant to the skin, eyes, and respiratory system.
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Safe Handling and Personal Protective Equipment
(PPE)
Proper handling procedures are essential to minimize exposure and ensure safety.

Engineering Controls
Work in a well-ventilated area. The use of a local exhaust ventilation system or a chemical

fume hood is recommended, especially when handling the powder form, to prevent the

dispersion of dust.[5]

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or glasses that meet approved standards.[5]

Skin Protection:

Wear a lab coat or other protective clothing.[5]

Use appropriate chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for any

damage before use and remove them correctly to avoid skin contact.[5]

Respiratory Protection: If ventilation is inadequate or dust is generated, a NIOSH-approved

respirator for dusts may be necessary.[5]

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.[5]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound, even if gloves were worn.
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Standard Laboratory Handling Workflow

Enter Laboratory

Don Personal Protective Equipment (PPE)
(Lab coat, gloves, safety glasses)

Prepare Work Area
(Ensure good ventilation, clear of clutter)

Handle (S)-3-(tert-Butylamino)propane-1,2-diol
(Weighing, transferring, reacting)

Clean Work Area and Equipment

Dispose of Waste Properly

Doff PPE

Wash Hands and Exit Laboratory

Click to download full resolution via product page

Caption: Standard Laboratory Handling Workflow for (S)-3-(tert-Butylamino)propane-1,2-diol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b045334?utm_src=pdf-body-img
https://www.benchchem.com/product/b045334?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage and Stability
Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed to prevent moisture absorption.

Store away from incompatible materials such as strong oxidizing agents.[5]

The compound is generally stable under recommended storage conditions.[5]

First-Aid Measures
In case of exposure, follow these first-aid procedures:

Table 3: First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[5]

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and plenty of water. If

skin irritation occurs, seek medical advice.[5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical attention.[5]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek medical attention if you feel unwell.[5]

Accidental Release Measures (Spill Cleanup)
In the event of a spill, follow these steps to ensure safe cleanup.

Minor Spills
Personal Protection: Wear appropriate PPE, including gloves, safety goggles, and a lab coat.
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Containment: Prevent the spread of the solid material.

Cleanup: Carefully sweep up the spilled solid, avoiding dust generation. Place the material

into a suitable, labeled container for disposal.[5]

Decontamination: Clean the spill area with a damp cloth or paper towel.

Disposal: Dispose of the collected material and cleaning supplies as chemical waste.

Major Spills
In the case of a large spill, or if the spill occurs in a poorly ventilated area, evacuate the

laboratory and contact your institution's emergency response team.
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Spill Response Workflow

Spill of (S)-3-(tert-Butylamino)propane-1,2-diol Occurs

Assess Spill Size and Risk

Minor Spill Major Spill

Don Appropriate PPE

Safe to handle

Evacuate the Area

Unsafe to handle

Contain the Spill

Clean Up Spill
(Sweep solid, place in container)

Decontaminate Area

Dispose of Waste

Notify Emergency Response

Click to download full resolution via product page

Caption: Workflow for responding to a spill of (S)-3-(tert-Butylamino)propane-1,2-diol.
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Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

Specific Hazards: Combustion may produce toxic fumes, including carbon and nitrogen

oxides.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[5]

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Consult with your institution's environmental health and safety office

for specific guidance on chemical waste disposal. Do not dispose of down the drain or in

regular trash.

Toxicological and Biological Information
The toxicological properties of (S)-3-(tert-Butylamino)propane-1,2-diol have not been

extensively investigated.[4] As a chiral intermediate, its primary biological relevance is in the

context of the final active pharmaceutical ingredients it is used to synthesize.[6] There is limited

information available regarding its direct biological activity or signaling pathways. Some studies

on similar compounds suggest potential antimicrobial or neuroprotective effects, but specific

data for this compound is lacking.[7]

Due to the absence of detailed studies on its biological signaling pathways, a corresponding

diagram cannot be provided at this time. Researchers should handle this compound based on

its chemical properties and potential for irritation, as outlined in the hazard identification

section.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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